molecular formula C7H6O3S B8495096 5-Formyl-2-methylthiophene-3-carboxylic acid CAS No. 1020744-86-8

5-Formyl-2-methylthiophene-3-carboxylic acid

Cat. No.: B8495096
CAS No.: 1020744-86-8
M. Wt: 170.19 g/mol
InChI Key: JPYRQZHXSQSUSE-UHFFFAOYSA-N
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Description

5-Formyl-2-methylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C7H6O3S and its molecular weight is 170.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

1020744-86-8

Molecular Formula

C7H6O3S

Molecular Weight

170.19 g/mol

IUPAC Name

5-formyl-2-methylthiophene-3-carboxylic acid

InChI

InChI=1S/C7H6O3S/c1-4-6(7(9)10)2-5(3-8)11-4/h2-3H,1H3,(H,9,10)

InChI Key

JPYRQZHXSQSUSE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(S1)C=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(4-bromo-5-methyl-2-thienyl)-1,3-dioxolane (5.0 g) in tetrahydrofuran (50 mL) was added dropwise n-butyl lithium (1.6M hexane solution, 12.5 mL) at −78° C. and, after the dropwise addition, the mixture was stirred for 1 hr. Carbon dioxide was blown into the reaction solution for 30 min. The reaction mixture was warmed to room temperature, saturated aqueous sodium hydrogen carbonate solution was added, and the mixture was extracted with ethyl acetate. The aqueous layer was acidified with 1N hydrochloric acid, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated. The obtained residue was dissolved in tetrahydrofuran (50 mL), 1N hydrochloric acid (50 mL) was added, and the mixture was stirred at 50° C. for 1 hr. The reaction mixture was concentrated and extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated. The residue was subjected to silica gel column chromatography to give 5-formyl-2-methylthiophene-3-carboxylic acid (1.2 g, yield 36%) as yellow crystals from a fraction eluted with ethyl acetate-hexane (1:1, volume ratio). melting point 173° C.
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